4-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-6-methylpyrimidine

• IUPAC Name: 4-[3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C15H18BrN5O/c1-11-5-14(20-10-19-11)21-4-2-3-12(8-21)9-22-15-17-6-13(16)7-18-15/h5-7,10,12H,2-4,8-9H2,1H3
• InChI Key: OBAZGEAETNAHIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCCC(C2)COC3=NC=C(C=N3)Br
• Molecular Formula: C15H18BrN5O
• Molecular Weight: 364.24 g/mol

Description

The compound “4-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-6-methylpyrimidine” is a complex organic molecule that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The pyrimidine ring is substituted with a bromine atom at the 5-position and a piperidinyl group at the 2-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and piperidine rings, along with the bromine atom and the methyl group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the basicity of the nitrogen atoms in the pyrimidine and piperidine rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of functional groups. For example, the bromine atom would likely make the compound relatively heavy and possibly volatile.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies. Pyrimidine derivatives are found in many biologically active compounds, so it’s possible that this compound could have biological activity.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity.